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Compound of Interest

Compound Name: SAR407899 hydrochloride

Cat. No.: B1388357

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the selectivity profile of SAR407899
hydrochloride, a potent ATP-competitive inhibitor of Rho-associated coiled-coil containing
protein kinases (ROCK). The document focuses on its preferential inhibition of ROCK2,
presenting quantitative data, detailed experimental methodologies, and visual representations
of relevant biological pathways and experimental workflows.

Core Data: Inhibitory Potency and Selectivity

The inhibitory activity of SAR407899 has been quantified against ROCK1 and ROCK2
isoforms, as well as a panel of other kinases, to establish its selectivity profile.

Inhibitor Potency (IC50)

The half-maximal inhibitory concentration (IC50) values demonstrate that SAR407899 is more
potent against ROCK2 than ROCK1.

Target IC50 (nM) QZicentration Species Reference
ROCK2 102 + 19 40 uM Not Specified [1][2]
ROCK1 276 + 26 40 puM Not Specified [1][2]
ROCK2 135 Not Specified Not Specified [1][2][3]
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Note: Discrepancies in IC50 values may arise from variations in experimental conditions.

Inhibition Constant (Ki)

The inhibition constant (Ki) provides a measure of the intrinsic binding affinity of SAR407899.
The compound shows comparable high affinity for both human and rat ROCK2.

Target Ki (nM) Species Reference
ROCK2 36 Human [LI2113]14][5]116]
ROCK2 41 Rat [L121131[41[5]116]

Off-Target Kinase Selectivity

SAR407899 exhibits significantly lower potency against other kinases, indicating its selectivity
for the ROCK family.

Target IC50 (pM) Reference
MSK-1 3.1 [1][2]
PKC-8 5.4 [11[2]

RSK 1-10 [7]

PKB 1-10 [7]

Signaling Pathway Context

The Rho/ROCK signaling pathway is a critical regulator of various cellular functions. RhoA, a
small GTPase, activates ROCK1 and ROCK2, which in turn phosphorylate downstream
substrates to control processes like smooth muscle contraction, stress fiber formation, and cell
motility.[4][5][6][8] SAR407899 exerts its effect by directly inhibiting the kinase activity of ROCK
isoforms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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